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Compound of Interest

Compound Name: tert-BUTYL HYPOCHLORITE

Cat. No.: B1582176 Get Quote

Technical Support Center: tert-BUTYL
HYPOCHLORITE
This guide provides essential safety information, handling protocols, and troubleshooting

advice for researchers, scientists, and drug development professionals working with tert-butyl
hypochlorite. All procedures should be performed in a controlled laboratory setting by trained

personnel.

Frequently Asked Questions (FAQs) &
Troubleshooting
Storage & Stability

Q1: What are the ideal storage conditions for tert-butyl hypochlorite?

A: It should be stored in a refrigerator, ideally between 0°C and 10°C.[1] Some sources

recommend even lower temperatures, such as in a -10°C refrigerator.[2] It is crucial to

store it in a dark, well-ventilated place under an inert atmosphere (like nitrogen or argon).

[3][4][5] Use light-resistant containers.[3]

Q2: My bottle of tert-butyl hypochlorite has developed pressure. What should I do?
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A: Gas pressure can build up upon storage due to decomposition.[1] This is a significant

hazard, as it can cause the container to burst.[6][7][8] Handle the container with extreme

caution, wearing appropriate personal protective equipment (PPE), including a face shield.

Cool the container in an ice bath before slowly and carefully venting the cap behind a blast

shield in a fume hood. Use the material as soon as possible after opening.[1]

Q3: I've had a bottle for over a year. Is it still good to use?

A: It is strongly recommended to use tert-butyl hypochlorite as soon as possible after

receiving it.[1] Prolonged storage, even under refrigeration, can lead to decomposition and

pressure buildup.[9] If you must store it, it is critical to monitor for any signs of

decomposition (color change, pressure buildup). It is best practice to synthesize it fresh for

use.[10]

Q4: The liquid, which is normally yellowish, has changed color. What does this indicate?

A: A significant color change can indicate decomposition. Do not use the material. Treat it

as hazardous waste and dispose of it according to your institution's protocols for reactive

chemicals.

Handling & Safety

Q5: What personal protective equipment (PPE) is required when handling tert-butyl
hypochlorite?

A: Always work in a well-ventilated chemical fume hood.[4][11] Required PPE includes:

Flame-resistant lab coat.[9]

Chemical-impermeable gloves (inspect before use).[9]

Tightly fitting safety goggles and a face shield.[9][11]

In case of exceeding exposure limits, a full-face respirator may be necessary.[9]

Q6: I noticed tert-butyl hypochlorite reacts violently with rubber. What materials should I

use for my apparatus?
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A: All-glass apparatus with ground-glass joints should be used.[9] Avoid rubber stoppers,

tubing, and seals. Synthetic plastic tubing like Tygon may be a suitable alternative for

some applications, but compatibility should be verified.[9]

Q7: What are the primary hazards I should be aware of?

A: tert-Butyl hypochlorite is a highly reactive and hazardous substance. Key hazards

include:

Flammability: It is a highly flammable liquid and may ignite on contact with air or

moisture.[6][12]

Explosive Decomposition: It can decompose explosively when heated, exposed to

strong light (daylight or fluorescent lighting), or subjected to shock.[2][6][7]

Decomposition produces acetone and chloromethane, which can build enough pressure

to burst glass containers.[6][7]

Reactivity: It is a strong oxidizing agent and reacts violently with water (releasing toxic

chlorine gas), rubber, and other incompatible materials.[5][6][7]

Corrosivity: It causes severe burns to the skin and eyes.[7][11] Inhalation of vapors or

decomposition products can cause severe injury or death.[6][7]

Reactions & Experiments

Q8: My chlorination reaction is not proceeding as expected. What could be the issue?

A: The purity of the tert-butyl hypochlorite may have degraded. It is sensitive to light and

heat and can decompose easily.[13] It is recommended to check the purity of the reagent

via iodometric titration before use. The presence of moisture can also interfere with

reactions and cause decomposition. Ensure all glassware is dry and solvents are

anhydrous.

Q9: The reaction is turning dark and producing gas unexpectedly. What should I do?

A: This indicates a runaway reaction or decomposition. Immediately remove any heating,

ensure maximum ventilation in the fume hood, and evacuate the immediate area. If it is
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safe to do so, cool the reaction vessel with an ice bath. Alert your lab supervisor and

safety officer. Do not attempt to quench the reaction with water, as this can be violent.[6]

Emergency Procedures

Q10: What should I do in case of a small spill in the fume hood?

A: ELIMINATE all ignition sources (sparks, flames, hot surfaces).[6] Absorb the spill with

an inert, dry material like sand, vermiculite, or diatomite.[4][13] Do not use combustible

absorbents like paper towels or cellulose-based materials.[7] Collect the absorbed

material into a tightly sealed container for hazardous waste disposal. Ventilate the area

thoroughly.

Q11: What is the first aid procedure for skin or eye contact?

A:

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin

with copious amounts of water for at least 15 minutes. Seek immediate medical

attention.[11][13]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, removing

contact lenses if present and easy to do. Seek immediate medical attention.[1][11]

Q12: How should I handle a fire involving tert-butyl hypochlorite?

A: For small fires, use a dry chemical, soda ash, lime, or dry sand extinguisher.[6] DO

NOT USE WATER, as it reacts violently.[6][7] For larger fires, withdraw from the area and

let it burn, or use an alcohol-resistant foam. Firefighters should wear self-contained

breathing apparatus.[9] Be aware that containers may explode when heated.[6][7]

Quantitative Data Summary
While precise kinetic data for the thermal decomposition of tert-butyl hypochlorite is not

readily available due to its complex and potentially autocatalytic nature, the following table

summarizes its known physical properties and conditions that lead to instability.
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Property/Condition Value / Observation
Associated Hazard
/ Note

Citation(s)

Physical State
Yellowish liquid with a

pungent, irritating odor

Corrosive to skin,

eyes, and mucous

membranes.

[4][7]

Boiling Point 77-78 °C

Should not be heated

to its boiling point due

to risk of explosive

decomposition.

[4][5]

Density ~0.96 g/cm³ [5]

Storage Temperature
0 to 10 °C

(Refrigerated)

Essential for stability.

Some sources

recommend as low as

-10°C.

[1][2]

Exposure to Heat

Decomposes

exothermically, can be

explosive

The decomposition is

strongly exothermic.
[1][2][6]

Exposure to Light

Decomposes

exothermically (UV,

daylight, fluorescent)

Decomposition

produces gas

(acetone,

chloromethane),

leading to pressure

buildup.

[6][7][9]

Contact with Water
Decomposes

exothermically

Evolves toxic chlorine

gas.
[6][7]

Contact with

Air/Moisture
May ignite

Pyrophoric/Air-

Reactive.
[6][7]

Contact with Rubber Reacts violently

Avoid all rubber

materials in handling

and apparatus.

[5][7]

Incompatible Materials Strong oxidizing

agents, strong acids,

Can lead to violent or

explosive reactions.

[2]
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reducing agents

Experimental Protocols
Protocol 1: Synthesis of tert-Butyl Hypochlorite
This protocol is adapted from Organic Syntheses and should be performed with extreme

caution in a chemical fume hood.[2]

Materials:

Commercial household bleach solution (e.g., 5.25% or 6% NaOCl)

tert-Butyl alcohol

Glacial acetic acid

10% aqueous sodium carbonate solution

Anhydrous calcium chloride

1-L Erlenmeyer flask, mechanical stirrer, ice bath, 1-L separatory funnel

Procedure:

Caution: This preparation should be carried out in a hood. The product is sensitive to light

and heat and should not be exposed to rubber.

Place 500 mL of commercial bleach solution into a 1-L Erlenmeyer flask equipped with a

mechanical stirrer.

Cool the flask in an ice bath with rapid stirring until the temperature of the solution is below

10°C.

Dim the lights in the vicinity of the apparatus to avoid photodecomposition.[2]

In a separate container, prepare a solution of tert-butyl alcohol (37 mL, 0.39 mol) and glacial

acetic acid (24.5 mL, 0.43 mol).
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Add this solution in a single portion to the rapidly stirred, cold bleach solution.

Continue stirring for approximately 3 minutes.

Pour the entire reaction mixture into a 1-L separatory funnel.

Allow the layers to separate and discard the lower aqueous layer.

Wash the upper, oily yellow organic layer with 50 mL of 10% aqueous sodium carbonate

solution, followed by a wash with 50 mL of water.

Dry the product over approximately 1 g of anhydrous calcium chloride and filter. The

expected yield is 29-34 g of tert-butyl hypochlorite with 99-100% purity.[2]

Store the product in an amber glass bottle over calcium chloride in a refrigerator.

Protocol 2: Purity Determination by Iodometric Titration
This protocol is adapted from Organic Syntheses to determine the concentration of active

chlorine.[2]

Materials:

tert-Butyl hypochlorite sample (~0.4-0.5 g)

Glacial acetic acid

Potassium iodide (KI)

Standardized sodium thiosulfate (Na₂S₂O₃) solution (e.g., 0.1 N)

Starch indicator solution

Iodine flask (e.g., 250 mL), 4-mL vial, burette

Procedure:

Accurately weigh a small portion (<0.5 g) of the tert-butyl hypochlorite into a 4-mL glass

vial.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1582176?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV5P0184
http://www.orgsyn.org/demo.aspx?prep=CV5P0184
https://www.benchchem.com/product/b1582176?utm_src=pdf-body
https://www.benchchem.com/product/b1582176?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In an iodine flask, prepare a solution containing 20 mL of glacial acetic acid, 10 mL of water,

and 3 g of potassium iodide.

Carefully drop the sealed vial containing the tert-butyl hypochlorite into the iodine flask.

Stopper the flask, swirl to break the vial, and mix the contents. The solution will turn a dark

brown/red color as iodine is liberated. (CH₃)₃COCl + 2I⁻ + H⁺ → (CH₃)₃COH + I₂ + Cl⁻

Allow the reaction to proceed for 2-3 minutes in the dark.

Titrate the liberated iodine with a standardized sodium thiosulfate solution until the solution

becomes a pale yellow color. I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻

Add ~2 mL of starch indicator solution. The solution will turn a dark blue/black color.

Continue the titration dropwise with swirling until the blue color completely disappears. This

is the endpoint.

Record the volume of titrant used and calculate the purity of the tert-butyl hypochlorite.

Visualized Workflow
The following diagram outlines the standard workflow for the safe handling of tert-butyl
hypochlorite in a research setting.
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Receipt & Inspection
- Check for damage

- Verify labeling

Secure Storage
- Refrigerated (0-10°C)
- Dark, ventilated area

- Away from incompatibles

Store Immediately

Don PPE
- Flame-resistant coat

- Chemical gloves
- Goggles & face shield

Before Retrieval

Experiment Prep
- Work in fume hood

- Use all-glass apparatus
- Ground equipment

Prepare Workspace

Chemical Handling
- Use non-sparking tools
- Avoid heat, light, shock
- Keep container closed

Transfer Reagent

Running Reaction
- Monitor for exotherms
- Ensure proper cooling

- Maintain inert atmosphere

Waste Disposal
- Collect in sealed container
- Label as 'Reactive Waste'

- Follow institutional protocol

Dispose of excess

Decontamination
- Clean glassware

- Decontaminate surfaces

After Experiment

Emergency Preparedness
- Know spill kit location

- Eyewash/shower accessible
- Fire extinguisher (Class B/D)

Constant Vigilance

Click to download full resolution via product page

Caption: Workflow for Safe Handling of tert-Butyl Hypochlorite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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